Cas no 206131-74-0 (2(5H)-Furanone, 5-methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-, (5S)-)

2(5H)-Furanone, 5-methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-, (5S)- structure
206131-74-0 structure
Product name:2(5H)-Furanone, 5-methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-, (5S)-
CAS No:206131-74-0
MF:C35H60O2
MW:512.849711418152
CID:2731048
PubChem ID:131751272

2(5H)-Furanone, 5-methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-, (5S)- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone, 5-methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-, (5S)-
    • DTXSID801151822
    • (2S)-2-methyl-4-[(9Z,13Z,17Z)-triaconta-9,13,17-trienyl]-2H-uran-5-one
    • (5S)-5-Methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-2(5H)-furanone
    • CHEBI:188036
    • Chatenaytrienin 2
    • 206131-74-0
    • Inchi: 1S/C35H60O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-34-32-33(2)37-35(34)36/h14-15,18-19,22-23,32-33H,3-13,16-17,20-21,24-31H2,1-2H3/b15-14-,19-18-,23-22-/t33-/m0/s1
    • InChI Key: GTXRLWWQVRDMLK-NTMIIVPOSA-N
    • SMILES: O1[C@@H](C)C=C(CCCCCCCC/C=C\CC/C=C\CC/C=C\CCCCCCCCCCCC)C1=O

Computed Properties

  • Exact Mass: 512.45933115g/mol
  • Monoisotopic Mass: 512.45933115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 26
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.8
  • Topological Polar Surface Area: 26.3Ų

2(5H)-Furanone, 5-methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-, (5S)- Related Literature

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